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Compound of Interest

Compound Name: 2-Cyclopentene-1-acetic acid

Cat. No.: B079207

An In-Depth Technical Guide to 2-Cyclopentene-1-acetic acid (CAS: 13668-61-6) for
Advanced Research and Development

Introduction

2-Cyclopentene-1-acetic acid is a versatile bifunctional molecule featuring a reactive
carboxylic acid and a cyclic alkene. This unique combination makes it a valuable intermediate
and building block in organic synthesis. Its structural motif is a key component in a variety of
natural products and pharmacologically active compounds, positioning it as a molecule of
significant interest for professionals in drug discovery, fragrance synthesis, and materials
science. This guide serves as a comprehensive technical resource, offering insights into its
properties, synthesis, reactivity, and applications, grounded in established scientific principles
to empower researchers in their experimental endeavors.

Core Chemical Identity and Physicochemical
Properties

A thorough understanding of a compound's fundamental properties is the bedrock of successful
experimental design. 2-Cyclopentene-1-acetic acid is a colorless liquid under standard
conditions, characterized by the identifiers and properties summarized below.[1][2][3][4]

Chemical Structure

Caption: Chemical Structure of 2-Cyclopentene-1-acetic acid
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Data Summary Table

Property Value Source(s)
CAS Number 13668-61-6 [1][5]
Molecular Formula C7H1002 [11[31[6]
Molecular Weight 126.15 g/mol [1][2][3]
IUPAC Name i(i(cj:yclopent-2-en-1-yl)acetic 3]
Synonyms 2-Cyclopenten-l-ylac'etic E.iCid, )
Cyclopent-2-enylacetic acid
Appearance Colorless liquid [4][6]
Melting Point 19 °C (lit.) [1][2]5]
Boiling Point 93-94 °C @ 2.5 mmHg (lit.) [2][5][6]
Density 1.047 g/mL at 25 °C (lit.) [2][41[6]

Refractive Index (n2°/D)

1.468 (lit.)

[1](216]

Solubility

Insoluble in water; soluble in

alcohols, ethers

[6]

pKa

4.61 £ 0.10 (Predicted)

[4]

Synthesis, Purification, and Characterization

The reliable acquisition of high-purity material is paramount. This section details a common

synthetic approach and outlines the necessary protocols for purification and structural

verification.

Synthetic Pathway Overview

A prevalent method for synthesizing 2-cyclopentene-1-acetic acid involves the reaction of a

suitable cyclopentene precursor with a two-carbon synthon for the acetic acid moiety.[6] One

common strategy is the alkylation of a malonic ester with a cyclopentenyl halide, followed by
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hydrolysis and decarboxylation. This classical approach offers robust and predictable

outcomes.

Reactants

Reaction Steps
] Intermediate Ester Dicarboxylate Salt 3. Acidification & Decarboxylation}o
L\ (NaOEt, EtOH) (NaOH, H20) (HCI, Heat)
—

\

2-Cyclopentene-1-acetic acid

/ Carboxylic Acidiﬁael/ons / \ Alkenehhictions \

Ester Amide Primary Alcohol Cyclopentylacetic acid Epoxide Dihalide
(R-OH, H*) (SOClz, then R2NH) (LiAIHa4) (Hz, Pd/C) (m-CPBA) (Br2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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